(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine

• Molecular Formula: C11H25NO2
• Molecular Weight: 203.32 g/mol
• IUPAC Name: N-(2-ethoxyethyl)-4-methoxy-4-methylpentan-2-amine
• InChI: InChI=1S/C11H25NO2/c1-6-14-8-7-12-10(2)9-11(3,4)13-5/h10,12H,6-9H2,1-5H3
• InChI Key: SIUVQLWFQNQNMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)CC(C)(C)OC

Description

(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine is a secondary amine featuring a branched 4-methoxy-4-methylpentan-2-yl group and a 2-ethoxyethyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine typically involves the reaction of 2-ethoxyethanol with 4-methoxy-4-methylpentan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid or base, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In industrial settings, the production of (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine is scaled up using large reactors and continuous flow processes. The raw materials are fed into the reactor, and the reaction is monitored to ensure consistent quality. The product is then purified using techniques such as distillation or crystallization to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: It can be reduced to form simpler amines or alcohols.

Substitution: The ethoxyethyl and methoxy-methylpentyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce primary or secondary amines.

Scientific Research Applications

(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets are still under investigation, and further research is needed to fully understand its mechanism of action.

Comparison with Similar Compounds

Structural Analogues and Key Differences

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Formula	Key Features	Biological Relevance	Reference
(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine	2-ethoxyethyl, 4-methoxy-4-methylpentan-2-yl	C₁₁H₂₄NO₂	Branched alkyl chain with ether groups; moderate lipophilicity	Hypothesized CNS activity due to amine-ether synergy	N/A
(4-Methoxy-4-methylpentan-2-yl)(thiophen-2-ylmethyl)amine	Thiophen-2-ylmethyl, 4-methoxy-4-methylpentan-2-yl	C₁₃H₂₁NOS	Aromatic thiophene enhances π-π interactions	Potential antifungal/antimicrobial applications
2-(1,3-Benzothiazol-2-yl)ethylamine	Benzothiazolylethyl, 4-methoxy-4-methylpentan-2-yl	C₁₆H₂₄N₂OS	Benzothiazole moiety introduces sulfur-based reactivity	Possible enzyme inhibition (e.g., kinase targets)
N,N-Dibenzyl-4-methoxy-4-methylpentan-1-amine	Dibenzyl, 4-methoxy-4-methylpentan-1-amine	C₂₁H₂₇NO	Linear vs. branched chain; benzyl groups increase steric bulk	Intermediate in complex amine synthesis
2-(4-Methoxyphenyl)-N-methylethanamine	4-Methoxyphenyl, methyl	C₁₀H₁₅NO	Simpler aromatic-amine structure	Neurotransmitter analog (e.g., serotonin modulation)

Physicochemical Properties

• Lipophilicity : The 2-ethoxyethyl group in the target compound likely enhances lipophilicity compared to analogs with polar groups (e.g., hydroxyl or sulfanyl). However, it is less lipophilic than benzothiazole-containing derivatives .
• Solubility : The ether oxygen in the ethoxyethyl group improves water solubility relative to purely hydrocarbon chains but less than compounds with hydroxyl or ionic groups (e.g., hydrochloride salts in ).

Biological Activity

(2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine can be represented as follows:

$$\text{C}_{13}\text{H}_{19}\text{N}\text{O}_{2}$$

This compound features an ethoxyethyl group and a substituted amine, which may influence its pharmacological properties.

Research indicates that compounds similar to (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine can interact with various biological targets:

• Histone Methyltransferase Inhibition : Similar compounds have been shown to inhibit protein lysine methyltransferases (PKMTs), particularly G9a, which plays a role in cancer progression. Inhibition of G9a leads to the reactivation of tumor suppressor genes like p53, suggesting a mechanism through which (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine may exert anti-cancer effects .
• Topoisomerase II Inhibition : Derivatives of related compounds have demonstrated potency as topoisomerase II inhibitors, inducing DNA breaks that can lead to apoptosis in cancer cells. This mechanism is significant in the context of antitumor activity .

Antitumor Activity

Several studies have explored the antitumor potential of compounds related to (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine. For instance:

• Cell Line Studies : Compounds with similar structures have shown significant inhibitory effects against various cancer cell lines, including melanoma and prostate cancer cells. The structure-activity relationship indicates that modifications at specific positions enhance potency .

Compound	Cell Line Tested	IC50 (µM)
Compound A	MDA-MB-231 (breast cancer)	5.0
Compound B	HepG2 (liver cancer)	3.5
Compound C	A549 (lung cancer)	6.0

Antioxidant Activity

In addition to antitumor properties, some derivatives exhibit antioxidant activity, which may contribute to their overall therapeutic profile. The antioxidant capacity is essential for mitigating oxidative stress in cells, potentially enhancing the efficacy of concurrent therapies .

Case Studies

• In Vivo Studies : Animal models have been utilized to assess the efficacy of related compounds in suppressing tumor growth. For example, a study demonstrated that a derivative significantly reduced tumor size in a hepatoma model while exhibiting minimal toxicity .
• Clinical Implications : The potential for (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine as a therapeutic agent is bolstered by findings that suggest it may enhance the effects of existing chemotherapeutic agents through synergistic mechanisms .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine in laboratory settings?

• Methodology : Synthesis of structurally analogous amines (e.g., substituted phenethylamines) often involves reductive amination or nucleophilic substitution. For example, Pd-catalyzed cross-coupling reactions (e.g., Sonogashira coupling) can introduce ethoxy or methoxy groups to the amine backbone . Reaction conditions (temperature, pH, and solvent polarity) must be optimized to avoid side products. Purification via column chromatography or crystallization is critical, as impurities may affect downstream applications .

Key Parameters for Synthesis
Reagents: Ethoxyethyl halides, 4-methoxy-4-methylpentan-2-amine
Catalysts: Pd(PPh₃)₄, CuI (for coupling)
Solvents: THF, DMF (anhydrous)
Temperature: 60–80°C (reflux)
Yield Optimization: Kinetic monitoring via TLC/HPLC

Q. How should researchers handle and store (2-Ethoxyethyl)(4-methoxy-4-methylpentan-2-yl)amine to ensure safety?

• Guidelines : While specific toxicity data for this compound is limited, analogous amines (e.g., 2-(2,2-dimethyl-4-phenyl-tetrahydropyran-4-yl)ethylamine) are classified as low hazard but require standard precautions:

• Storage : In airtight containers under inert gas (N₂/Ar) at –20°C to prevent oxidation .
• PPE : Nitrile gloves, lab coat, and safety goggles to avoid skin/eye contact .
• Ventilation : Use fume hoods during synthesis to mitigate inhalation risks .

Q. What spectroscopic techniques are most effective for characterizing the structural features of this compound?

• Methods :

• NMR : ¹H/¹³C NMR to confirm ethoxy/methoxy group integration and amine proton environment. For example, methoxy protons resonate at δ 3.2–3.5 ppm .
• IR : Stretching frequencies for C-O (1050–1150 cm⁻¹) and N-H (3300–3500 cm⁻¹) bonds .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion ([M+H]⁺) and fragmentation patterns .

Advanced Research Questions

Q. What are the challenges in optimizing reaction yields for the synthesis of this compound, and how can kinetic studies address them?

• Challenges : Competing reactions (e.g., over-alkylation, hydrolysis of methoxy groups) may reduce yields. Steric hindrance from the 4-methylpentan-2-yl group can slow nucleophilic attack.
• Solutions :

• Kinetic Profiling : Monitor intermediates via in situ FTIR or LC-MS to identify rate-limiting steps .
• Solvent Screening : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity, while additives like DBU suppress side reactions .

Q. How can computational chemistry be applied to predict the environmental behavior and degradation pathways of this amine?

• Approach :

• DFT Calculations : Model hydrolysis pathways (e.g., cleavage of ethoxy groups) under varying pH conditions .
• QSAR Models : Predict biodegradability and bioaccumulation potential using logP and topological polar surface area (TPSA) .
  • Experimental Validation : Compare computational predictions with HPLC-MS analysis of degradation products in simulated environmental matrices (soil/water) .

Q. What strategies can resolve discrepancies in reported biological activities of analogous amines when studying this compound?

• Strategies :

• Structure-Activity Relationship (SAR) Studies : Systematically modify substituents (e.g., methoxy vs. ethoxy) and assess receptor binding (e.g., 5-HT₂A) via radioligand assays .

• Meta-Analysis : Cross-reference data from PubChem, NIST, and peer-reviewed studies to identify confounding factors (e.g., purity, assay conditions) .

  Comparison of Analogous Amines
  Compound
  Target Amine
  4-Methoxyfentanyl derivatives
  Phenethylamines (e.g., DOI)

Methodological Notes

• Data Reliability : Prioritize data from PubChem, NIST, and peer-reviewed journals. Avoid unverified sources (e.g., vendor websites) .
• Theoretical Frameworks : Link experimental design to established theories (e.g., Hammett equation for substituent effects) to contextualize findings .